Cas no 1097616-39-1 (3-[(2-bromophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid)

• Product Name: 3-[(2-bromophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid
• CAS No: 1097616-39-1
• MF: C₁₇H₂₄BrN₃O₄
• MW: 414.294163703918
• CID: 5470569
• Update Time: 2025-10-29

3-[(2-bromophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, N-(2-bromophenyl)-N2-[3-(4-morpholinyl)propyl]-
• 3-[(2-bromophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid

• Inchi： 1S/C17H24BrN3O4/c18-13-4-1-2-5-14(13)21(15(17(23)24)12-16(19)22)7-3-6-20-8-10-25-11-9-20/h1-2,4-5,15H,3,6-12H2,(H2,19,22)(H,23,24)/t15-/m0/s1
• InChI Key： CDPJTXYHTZMMAS-HNNXBMFYSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)N(C1=CC=CC=C1Br)CCCN1CCOCC1

Additional information on 3-[(2-bromophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid

Comprehensive Overview of 3-[(2-bromophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid (CAS No. 1097616-39-1)

The compound 3-[(2-bromophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid (CAS No. 1097616-39-1) is a specialized organic molecule with a unique structural framework. Its molecular formula and intricate chemical architecture make it a subject of interest in pharmaceutical research and medicinal chemistry. The presence of a bromophenyl moiety and a morpholinylpropyl group contributes to its potential bioactivity, particularly in targeting specific enzyme pathways or receptor interactions.

Recent trends in drug discovery highlight the growing demand for small-molecule inhibitors and modulators, where compounds like 1097616-39-1 are explored for their therapeutic potential. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize pharmacokinetic properties, such as oral bioavailability and metabolic stability. This aligns with the broader industry shift toward precision medicine and targeted therapies.

The synthesis of 3-[(2-bromophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid involves multi-step organic reactions, including amide coupling and amine alkylation. Its carboxylic acid functionality offers versatility for further derivatization, making it a valuable intermediate in peptide mimetics or prodrug development. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structural integrity.

In the context of AI-driven drug design, 1097616-39-1 has garnered attention as a candidate for virtual screening and molecular docking studies. Computational tools predict its interactions with protein targets, such as kinases or G-protein-coupled receptors (GPCRs), which are hotspots in oncology and neurological disorders. This synergy between wet-lab experiments and in silico modeling accelerates the identification of lead compounds.

From a commercial perspective, the demand for high-purity reference standards like CAS 1097616-39-1 is rising, driven by contract research organizations (CROs) and academic labs. Suppliers emphasize batch-to-batch consistency and regulatory compliance, particularly for GLP and GMP applications. FAQs often revolve around its solubility, storage conditions, and handling protocols, reflecting practical concerns in laboratory settings.

Environmental and sustainability considerations are also shaping the discourse around such compounds. Green chemistry principles advocate for atom-efficient syntheses and biodegradable byproducts, which align with global ESG (Environmental, Social, and Governance) goals. Researchers are exploring catalytic methods to reduce reliance on hazardous reagents during the production of 1097616-39-1.

In summary, 3-[(2-bromophenyl)carbamoyl]-2-{[3-(morpholin-4-yl)propyl]amino}propanoic acid represents a convergence of chemical innovation and biomedical relevance. Its applications span drug development, biochemical assays, and material science, making it a compound of enduring scientific and industrial significance.